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Compound of Interest

Compound Name: DL-Glutamic acid hydrate

Cat. No.: B094878

An In-depth Technical Guide to the Safe Handling of DL-Glutamic Acid Hydrate in the
Laboratory

This guide provides comprehensive safety and handling protocols for DL-Glutamic acid
hydrate, tailored for researchers, scientists, and drug development professionals. Adherence
to these guidelines is crucial for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Analysis

DL-Glutamic acid hydrate (CAS No: 19285-83-7) is a stable, white crystalline powder.[1] A
review of various Safety Data Sheets (SDS) reveals conflicting hazard classifications. Some
sources classify it as non-hazardous according to Safe Work Australia criteria and the 2012
OSHA Hazard Communication Standard.[1][2] Conversely, other suppliers classify it under
GHS as an oral acute toxicant (Category 4), a skin irritant (Category 2), a serious eye irritant
(Category 2A), and a specific target organ toxicant for respiratory tract irritation (Category 3).[3]

Given these discrepancies, it is prudent to handle DL-Glutamic acid hydrate with a degree of
caution, assuming the more stringent hazard classifications are potentially accurate. The
primary routes of exposure are inhalation of the dust, skin contact, eye contact, and ingestion.

[4][5]

Potential Health Effects:
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Inhalation: May cause respiratory tract irritation.[3]

Skin Contact: May cause skin irritation.[3]

Eye Contact: May cause serious eye irritation, characterized by redness and watering.[3][4]

[5]

Ingestion: May be harmful if swallowed.[3]

There is no evidence to suggest that DL-Glutamic acid hydrate is carcinogenic, mutagenic, or
a reproductive toxin.[1][2][3]

Exposure Controls and Personal Protection

To minimize exposure, a combination of engineering controls and personal protective
equipment (PPE) should be employed.

Engineering Controls:
o Work in a well-ventilated area.[3]

o Use a chemical fume hood or other local exhaust ventilation when handling the powder to
minimize dust generation.[4][5]

o Ensure that a safety shower and eyewash station are readily accessible.[3]
Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[1][3]

e Hand Protection: Wear protective gloves, such as nitrile rubber gloves.[6] Always inspect
gloves before use and use proper glove removal technique to avoid skin contact.[6]

o Skin and Body Protection: A lab coat is required.[4][5] For larger spills, a full suit may be
necessary.[4][5]

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
suitable respirator.[3]
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Detailed Laboratory Handling Protocols
Protocol for Weighing DL-Glutamic Acid Hydrate Powder

e Preparation:
o Ensure all necessary PPE is worn correctly.
o Set up the analytical balance in an area free from drafts, or within a balance enclosure.
o If handling more than a few grams, perform the weighing inside a chemical fume hood.

e Procedure:

o

Place a clean, dry weigh boat or paper on the balance and tare it.

o Carefully scoop the DL-Glutamic acid hydrate from its container onto the weigh boat
using a clean spatula.

o Avoid generating dust. If dust becomes airborne, cease work and allow it to settle before
proceeding.

o Once the desired amount is weighed, securely close the main container.

o Wipe down the spatula and the weighing area with a damp cloth to collect any residual
powder.

Protocol for Preparing an Aqueous Solution

e Preparation:
o Wear all required PPE.

o Conduct the procedure within a chemical fume hood to control any potential dust or
aerosols.

e Procedure:
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o Weigh the required amount of DL-Glutamic acid hydrate following the protocol in section
3.1.

o Add the weighed powder to a beaker or flask of the appropriate size.

o Add a small amount of the solvent (e.g., deionized water) to the powder to create a slurry.
This helps to prevent clumping.

o Gradually add the remaining solvent while stirring continuously until the solid is fully
dissolved.

o Transfer the solution to a volumetric flask if precise concentration is required, and bring it
to the final volume with the solvent.

Emergency Procedures
First Aid Measures

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[1][4] Remove contact lenses if present and easy to do.[3] Seek medical
attention.[1][4]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water.[1][3][6]

 Inhalation: Move the person to fresh air.[1][3][6] If breathing is difficult, seek medical
attention.[3][4]

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate
medical attention.[4][6]

Spill Cleanup Protocol

e Immediate Actions:
o Alert others in the vicinity of the spill.

o Evacuate the immediate area if the spill is large or if dust is generated.
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o Ensure proper PPE is worn before attempting cleanup.

o Containment and Cleanup:

o For a small dry spill, carefully sweep or scoop the powder into a suitable container for
waste disposal.[4][5] Avoid creating dust.[4]

o For a large dry spill, use a shovel to place the material into a convenient waste disposal
container.[4][5]

o Clean the spill area by spreading water on the contaminated surface and then absorbing it
with an inert material like vermiculite or sand.[4][5][7]

o Place the absorbent material into a sealed, labeled container for disposal.[8]
o Decontamination:
o Wash the spill area thoroughly with soap and water.[8]
o Dispose of all cleanup materials as hazardous waste.
Storage and Disposal
Storage:
o Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3][4][5][6]
o Store away from strong oxidizing agents.[1][4][5]

o Recommended storage temperatures can vary by supplier, with some suggesting -20°C for
long-term powder storage.[3]

Waste Disposal:

o Dispose of DL-Glutamic acid hydrate waste in accordance with all applicable federal, state,
and local regulations.[1][3]

e Do not allow the chemical to enter drains or watercourses.[1][6]
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o Contaminated packaging should be handled in the same manner as the product itself.[1][3]

Data and Properties

hvsical and Chemical :

Property Value Reference
CAS Number 19285-83-7 [1][3]
Molecular Formula C5H11NO5 [3][6]
Molecular Weight 165.14 g/mol 3114151161
Appearance White powder/solid [1]

Melting Point 194 °C/381.2 °F [1]
Solubility Soluble in water [1]

icoloaical

Test Result Reference

o Category 4 (GHS) - Harmful if
Acute Oral Toxicity [3]
swallowed

LD50/LC50 Not available [415]

No component is identified as
Carcinogenicity a carcinogen by IARC or [31[6]
ACGIH.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of DL-Glutamic acid
hydrate in a laboratory setting.
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Caption: Safe handling workflow for DL-Glutamic acid hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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